(2-nitro-4-azidophenyl)deacetylcolchicine
(2-nitro-4-azidophenyl)deacetylcolchicine
Brand Name:
Vulcanchem
CAS No.:
111348-67-5
VCID:
VC0058583
InChI:
InChI=1S/C26H25N5O7/c1-35-22-10-7-16-17(13-21(22)32)18(28-19-9-6-15(29-30-27)12-20(19)31(33)34)8-5-14-11-23(36-2)25(37-3)26(38-4)24(14)16/h6-7,9-13,18,28H,5,8H2,1-4H3/t18-/m0/s1
SMILES:
COC1=CC=C2C(=CC1=O)C(CCC3=CC(=C(C(=C32)OC)OC)OC)NC4=C(C=C(C=C4)N=[N+]=[N-])[N+](=O)[O-]
Molecular Formula:
C26H25N5O7
Molecular Weight:
519.5 g/mol
(2-nitro-4-azidophenyl)deacetylcolchicine
CAS No.: 111348-67-5
Main Products
VCID: VC0058583
Molecular Formula: C26H25N5O7
Molecular Weight: 519.5 g/mol
CAS No. | 111348-67-5 |
---|---|
Product Name | (2-nitro-4-azidophenyl)deacetylcolchicine |
Molecular Formula | C26H25N5O7 |
Molecular Weight | 519.5 g/mol |
IUPAC Name | (7S)-7-(4-azido-2-nitroanilino)-1,2,3,10-tetramethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-one |
Standard InChI | InChI=1S/C26H25N5O7/c1-35-22-10-7-16-17(13-21(22)32)18(28-19-9-6-15(29-30-27)12-20(19)31(33)34)8-5-14-11-23(36-2)25(37-3)26(38-4)24(14)16/h6-7,9-13,18,28H,5,8H2,1-4H3/t18-/m0/s1 |
Standard InChIKey | YCPQIXRBKDPYIA-SFHVURJKSA-N |
Isomeric SMILES | COC1=CC=C2C(=CC1=O)[C@H](CCC3=CC(=C(C(=C32)OC)OC)OC)NC4=C(C=C(C=C4)N=[N+]=[N-])[N+](=O)[O-] |
SMILES | COC1=CC=C2C(=CC1=O)C(CCC3=CC(=C(C(=C32)OC)OC)OC)NC4=C(C=C(C=C4)N=[N+]=[N-])[N+](=O)[O-] |
Canonical SMILES | COC1=CC=C2C(=CC1=O)C(CCC3=CC(=C(C(=C32)OC)OC)OC)NC4=C(C=C(C=C4)N=[N+]=[N-])[N+](=O)[O-] |
Synonyms | (2-nitro-4-azidophenyl)deacetylcolchicine NAP-DAC |
PubChem Compound | 3037803 |
Last Modified | Nov 11 2021 |
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